Cas no 130570-40-0 (1H-Indol-7-ol, 4-methoxy-2,3-dimethyl-)

• Product name: 1H-Indol-7-ol, 4-methoxy-2,3-dimethyl-
• CAS No: 130570-40-0
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• CID: 1230229
• PubChem ID: 21200982

1H-Indol-7-ol, 4-methoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-7-ol, 4-methoxy-2,3-dimethyl-
• MELKKMWBHMVCPQ-UHFFFAOYSA-N
• SCHEMBL7937658
• DB-397097
• 130570-40-0
• 4-methoxy-2,3-dimethyl-1H-indol-7-ol
• 2,3-Dimethyl-7-hydroxy-4-methoxyindole

• Inchi： InChI=1S/C11H13NO2/c1-6-7(2)12-11-8(13)4-5-9(14-3)10(6)11/h4-5,12-13H,1-3H3
• InChI Key： MELKKMWBHMVCPQ-UHFFFAOYSA-N
• SMILES： CC1=C(NC2=C(C=CC(=C12)OC)O)C

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 45.25